Cas no 221173-23-5 (5-formyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-formyl-1,2-oxazole-3-carboxylic acid
• CAS No: 221173-23-5
• MF: C₅H₃NO₄
• MW: 141.081621408463
• MDL: MFCD18818562
• CID: 244173
• PubChem ID: 21263953
• Update Time: 2025-04-19

5-formyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-formyl-
• 5-Formylisoxazole-3-carboxylicacid
• 5-formyl-1,2-oxazole-3-carboxylic acid
• DTXSID10611767
• 5-Formyl-isoxazole-3-carboxylic acid
• 5-formylisoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-formyl- (9CI)
• OKWIVAGIAIZCSZ-UHFFFAOYSA-N
• 5-formyl-1, 2-oxazole-3-carboxylic acid
• SCHEMBL7408819
• 221173-23-5
• EN300-220402

• MDL： MFCD18818562
• Inchi： 1S/C5H3NO4/c7-2-3-1-4(5(8)9)6-10-3/h1-2H,(H,8,9)
• InChI Key： OKWIVAGIAIZCSZ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 141.00619
• Monoisotopic Mass: 141.00620758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.4